2-(2-fluorophenoxy)-N-(2-methoxyphenyl)acetamide

• IUPAC Name: 2-(2-fluorophenoxy)-N-(2-methoxyphenyl)acetamide
• InChI: InChI=1S/C15H14FNO3/c1-19-14-9-5-3-7-12(14)17-15(18)10-20-13-8-4-2-6-11(13)16/h2-9H,10H2,1H3,(H,17,18)
• InChI Key: OHZVFIFKZBVHAR-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC=C1NC(=O)COC2=CC=CC=C2F
• Molecular Formula: C15H14FNO3
• Molecular Weight: 275.27 g/mol

Description

Synthesis Analysis

Synthesis of compounds structurally similar to "2-(2-fluorophenoxy)-N-(2-methoxyphenyl)acetamide" involves multiple steps, including alkylation, nitration, and acylation. For example, compounds with fluoro-phenoxy and methoxybenzyl groups have been synthesized using specific reactants and conditions, demonstrating the complexity and precision required in chemical synthesis processes (Zhang et al., 2005).

Molecular Structure Analysis

The molecular structure of similar compounds has been determined using various analytical methods, including X-ray diffraction analysis. These studies provide detailed information on the crystal structure, confirming the configuration and arrangement of molecules, which is crucial for understanding the compound's interactions and reactivity (Geetha et al., 2023).

Chemical Reactions and Properties

The chemical reactivity and properties of related compounds, such as their ability to undergo specific reactions or bind to receptors, have been explored. These investigations shed light on the functional groups' roles and how they influence the compound's overall reactivity and interactions with biological systems (Karmakar & Baruah, 2008).

Physical Properties Analysis

Physical properties, including solubility, melting point, and stability, are critical for understanding a compound's behavior in different environments and conditions. While specific data on "2-(2-fluorophenoxy)-N-(2-methoxyphenyl)acetamide" may not be available, analogous compounds have been studied to determine their physical characteristics, which are essential for practical applications and formulation (Vavasori et al., 2023).

Chemical Properties Analysis

The chemical properties, such as acidity, basicity, and reactivity towards other chemicals, define a compound's potential applications and safety profile. Research on similar molecules provides insights into how different functional groups and molecular structures impact these properties, guiding the development and use of new compounds (Magadum & Yadav, 2018).